Cas no 2228401-31-6 (3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid
• CAS No: 2228401-31-6
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 6440926
• PubChem ID: 137733845
• Update Time: 2025-10-29

3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228401-31-6
• 3-(5-fluoro-2-hydroxyphenyl)-2-oxopropanoic acid
• EN300-1825401
• 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid

• Inchi： 1S/C9H7FO4/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,11H,4H2,(H,13,14)
• InChI Key： DNMHBRHTXOBZQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)=O)O

Computed Properties

• Exact Mass: 198.03283686g/mol
• Monoisotopic Mass: 198.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid

Introduction to 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid (CAS No. 2228401-31-6)

3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid, with the CAS number 2228401-31-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a hydroxyl group, which contribute to its potential therapeutic applications.

The chemical structure of 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid consists of a carboxylic acid moiety attached to a substituted phenyl ring. The presence of the fluoro and hydroxyl groups imparts specific physicochemical properties that are crucial for its biological activity. These properties include enhanced solubility, improved metabolic stability, and increased binding affinity to target proteins.

Recent studies have highlighted the potential of 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings suggest that 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid may have a role in the development of new anticancer therapies.

The pharmacokinetic profile of 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid. Early-phase clinical trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings underscore the importance of continued research and development efforts to bring this compound to market.

The synthesis of 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 5-fluoro-salicylaldehyde with malonic acid followed by subsequent steps to introduce the desired functional groups. This synthetic approach allows for the production of high-purity material suitable for both research and pharmaceutical applications.

In conclusion, 3-(5-Fluoro-2-hydroxyphenyl)-2-oxopropanoic acid (CAS No. 2228401-31-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.